Cas no 185412-81-1 (1H-Benzimidazole, 6-bromo-2,4-bis(trifluoromethyl)-)
185412-81-1 structure
Product Name:1H-Benzimidazole, 6-bromo-2,4-bis(trifluoromethyl)-
CAS No:185412-81-1
MF:C9H3BrF6N2
MW:333.027941942215
CID:3828204
PubChem ID:19603856
Update Time:2025-04-22
1H-Benzimidazole, 6-bromo-2,4-bis(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Benzimidazole, 6-bromo-2,4-bis(trifluoromethyl)-
- 6-Bromo-2,4-bis(trifluoromethyl)-1H-benzimidazole
- 185412-81-1
- JITJNSRKMZGWMW-UHFFFAOYSA-N
- SCHEMBL8481047
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- Inchi: 1S/C9H3BrF6N2/c10-3-1-4(8(11,12)13)6-5(2-3)17-7(18-6)9(14,15)16/h1-2H,(H,17,18)
- InChI Key: JITJNSRKMZGWMW-UHFFFAOYSA-N
- SMILES: C1(C(F)(F)F)NC2=C(C(F)(F)F)C=C(Br)C=C2N=1
Computed Properties
- Exact Mass: 331.93838Da
- Monoisotopic Mass: 331.93838Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 28.7Ų
1H-Benzimidazole, 6-bromo-2,4-bis(trifluoromethyl)- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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